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Compound of Interest

Compound Name: 9-Bromononanoic Acid

Cat. No.: B1268187 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 9-Bromononanoic Acid

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental physicochemical properties of a compound is paramount for its application in

experimental and developmental pipelines. This guide provides a focused overview of the core

molecular and physical data for 9-bromononanoic acid, a brominated fatty acid utilized in

various research contexts.

Core Quantitative Data
A summary of the key quantitative properties of 9-bromononanoic acid is presented below.

This data is essential for experimental design, including reaction stoichiometry, solution

preparation, and analytical method development.
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Property Value Citations

Molecular Weight 237.13 g/mol [1][2][3]

Alternate Molecular Weight 237.14 g/mol [4]

Chemical Formula C₉H₁₇BrO₂ [1]

CAS Number 41059-02-3

Melting Point 36.00 °C

Boiling Point 160.00 °C

Flash Point 145.80 °C

SMILES O=C(O)CCCCCCCCBr

Molecular Structure and Weight Determination
The molecular weight of a compound is a critical parameter, derived from its atomic

composition. The diagram below illustrates the relationship between the chemical formula of 9-
bromononanoic acid and the calculation of its molecular weight, based on the atomic weights

of its constituent elements.

Figure 1: Derivation of 9-Bromononanoic Acid Molecular Weight

Atomic Components

Molecular Formula: C₉H₁₇BrO₂

Carbon (C)
Atomic Weight: ~12.011 u

9 x Carbon

Hydrogen (H)
Atomic Weight: ~1.008 u

17 x Hydrogen

Bromine (Br)
Atomic Weight: ~79.904 u

1 x Bromine

Oxygen (O)
Atomic Weight: ~15.999 u

2 x Oxygen

Molecular Weight
~237.13 g/mol
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Figure 1: Derivation of Molecular Weight.

Applications in Research
9-Bromononanoic acid serves as a valuable tool in various scientific domains. It is recognized

as a conjugate of a brominated fatty acid and has been employed in chemical ionization

processes to generate ions for mass spectrometry analysis. Furthermore, studies have

indicated its potential as an antibacterial agent, demonstrating an inhibitory effect on bacterial

cell division by impeding the synthesis of essential proteins. Its mechanism may also involve

the inhibition of fatty acid production.

Experimental Considerations
Due to its physicochemical properties, specific handling and storage conditions are

recommended. The compound should be stored at temperatures between 10°C and 25°C. As

with all laboratory reagents, appropriate personal protective equipment should be used when

handling 9-bromononanoic acid. It is intended for research purposes only and not for

diagnostic or therapeutic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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